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Abstract
Sandoz 58-035 is a well-characterized small molecule inhibitor of Sterol O-acyltransferase

(SOAT), also known as Acyl-CoA:cholesterol acyltransferase (ACAT). This enzyme plays a

crucial role in cellular cholesterol homeostasis by catalyzing the esterification of free cholesterol

into cholesteryl esters for storage in lipid droplets. Dysregulation of this pathway is implicated in

various pathologies, including atherosclerosis, certain cancers, and neurodegenerative

diseases. This technical guide provides an in-depth overview of Sandoz 58-035, including its

mechanism of action, chemical properties, and detailed experimental protocols for its use in

research settings. Quantitative data from key studies are summarized, and signaling pathways

and experimental workflows are visualized to facilitate a comprehensive understanding of this

important research tool.

Introduction
Cellular cholesterol levels are tightly regulated to ensure membrane integrity and normal

cellular function while preventing the toxic effects of free cholesterol accumulation. A key

enzyme in this process is Sterol O-acyltransferase (SOAT), which has two isoforms, SOAT1

and SOAT2. SOAT1 is ubiquitously expressed and is the primary isoform found in

macrophages, steroidogenic tissues, and the brain. Sandoz 58-035 acts as a competitive

inhibitor of SOAT, effectively blocking the conversion of free cholesterol to cholesteryl esters.

This inhibition leads to an increase in intracellular free cholesterol, which can have profound
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effects on various cellular processes, including lipid droplet formation, cholesterol efflux, and

signaling pathways.

Chemical and Physical Properties
Sandoz 58-035 is a potent and specific inhibitor of SOAT1. Its chemical and physical properties

are summarized in the table below.

Property Value

Chemical Name
3-(Decyldimethylsilyl)-N-[2-(4-methylphenyl)-1-

phenylethyl]propanamide

Molecular Formula C₃₀H₄₇NOSi

Molecular Weight 465.79 g/mol

CAS Number 78934-83-5

Appearance White to off-white powder

Solubility Soluble in DMSO and ethanol

Purity >98% (HPLC)

Storage Store at -20°C for long-term stability

Mechanism of Action
Sandoz 58-035 functions as a competitive inhibitor of SOAT1. It competes with the enzyme's

natural substrate, long-chain fatty acyl-CoAs, thereby preventing the esterification of

cholesterol.
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In Vitro SOAT Inhibition Assay Workflow

Prepare Microsomes
(SOAT1 source)

Set up reaction mix:
- Microsomes

- Buffer
- BSA

Add Sandoz 58-035
(various concentrations)

Pre-incubate at 37°C

Add [¹⁴C]Oleoyl-CoA

Incubate at 37°C

Stop reaction
(add Chloroform:Methanol)

Extract Lipids

TLC Separation &
Scintillation Counting

Calculate % Inhibition
and IC₅₀
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Cellular Cholesterol Esterification Assay Workflow

Plate Macrophages

Pre-incubate with
Sandoz 58-035

Add acLDL and
[³H]Oleate-BSA

Incubate at 37°C

Wash cells with PBS

Lyse cells and
Extract Lipids

TLC and Scintillation
Counting

Normalize to Protein
and Compare Treatments
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1196694?utm_src=pdf-body-img
https://www.benchchem.com/product/b1196694#sandoz-58-035-as-a-soat-inhibitor
https://www.benchchem.com/product/b1196694#sandoz-58-035-as-a-soat-inhibitor
https://www.benchchem.com/product/b1196694#sandoz-58-035-as-a-soat-inhibitor
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1196694?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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